Cas no 156074-98-5 (Poly(3-hexylthiophene-2,5-diyl))

• Product Name: Poly(3-hexylthiophene-2,5-diyl)
• CAS No: 156074-98-5
• MF: C₁₀H₁₄Br₂S
• MW: 326.091160297394
• CID: 1124068
• PubChem ID: 3936632
• Update Time: 2025-11-01

Poly(3-hexylthiophene-2,5-diyl) Chemical and Physical Properties

Names and Identifiers

• Poly(3-hexylthiophene-2,5-diyl)
• P3HT
• 3-Hexyl-2,5-dibromothiophene homopolymer
• Poly(2,5-dibromo-3-hexylthiophene)
• Plexcore? OS 2100
• Plexcore? OS 1100
• 2,5-Dibromo-3-hexylthiophene homopolymer
• 2,5-Dibromo-3-hexylthiophene
• DB-005866
• J-507293
• SY035590
• 2,5-Dibromo-3-hexylthiophene, 97%
• 2,5-Dibromo-3-hex-1-ylthiophene
• AC-4938
• 116971-11-0
• 2,5-dibromo-3-hexyl-thiophene
• D3896
• DTXSID50888890
• SCHEMBL197683
• CS-W009865
• MFCD00274313
• AMY10866
• A2411
• AS-2036
• BIDD:GT0290
• AKOS005257796
• 156074-98-5
• FD14058
• Thiophene, 2,5-dibromo-3-hexyl-
• C10H14Br2S
• Poly(3-hexylthiophene-2,5-diyl) regioregular, electronic grade, 99.995% trace Metals basis, average Mn 15,000-45,000
• Poly(3-hexylthiophene-2,5-diyl) regioregular, average Mn 54,000-75,000, electronic grade, 99.995% trace Metals basis
• DTXCID701028161

• MDL： MFCD00217686
• Inchi： 1S/C10H14Br2S/c1-2-3-4-5-6-8-7-9(11)13-10(8)12/h7H,2-6H2,1H3
• InChI Key： NSYFIAVPXHGRSH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)CCCCCC

Computed Properties

• Exact Mass: 325.91625g/mol
• Monoisotopic Mass: 323.91830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Melting Point: 238 °C
  238 °C
• Solubility: chloroform, trichlorobenzene, chlorobenzene, toluene, and xylenes: soluble
• Conductivity: ~103 S/cm (when doped with iodine)

Poly(3-hexylthiophene-2,5-diyl) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Poly(3-hexylthiophene-2,5-diyl)

Poly(3-hexylthiophene-2,5-diyl) (CAS No. 156074-98-5): A Comprehensive Overview of Its Structure, Applications, and Recent Advances in Organic Electronics

Poly(3-hexylthiophene-2,5-diyl) (CAS No. 156074-98-5), commonly abbreviated as P3HT, is a conjugated polymer with a well-defined thiophene-based backbone and a hexyl side chain that significantly enhances its solubility and processability. As one of the most extensively studied conjugated polymers in the field of organic electronics, P3HT has been a cornerstone in the development of organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and flexible electronic devices. Its unique combination of electronic properties, thermal stability, and chemical inertness has enabled its integration into a wide range of next-generation technologies, from light-emitting diodes (LEDs) to bioelectronic interfaces. Recent advances in molecular engineering and nanostructuring techniques have further expanded the functional applications of P3HT, making it a focal point in modern materials science research.

The chemical structure of Poly(3-hexylthiophene-2,5-diyl) is defined by a repeating unit of 3-hexylthiophene, which consists of a thiophene ring substituted with a hexyl group at the 3-position. This alkyl side chain plays a critical role in modulating the intermolecular packing and charge-transport properties of the polymer. The conjugated backbone of P3HT allows for efficient π-π stacking, which is essential for charge-carrier mobility in organic semiconductors. However, the hexyl group also introduces a degree of flexibility and solubility, enabling the synthesis of high-quality thin films through solution-processing techniques such as spin-coating and inkjet printing. These properties have made P3HT a versatile material for fabricating large-area electronic devices with low manufacturing costs.

Recent studies have highlighted the potential of P3HT in hybrid organic-inorganic perovskite solar cells, where it serves as a hole-transporting material (HTM). For instance, a 2023 paper published in Advanced Materials demonstrated that P3HT can be doped with fluorinated molecules to enhance hole mobility and stability under ambient conditions. This innovation has addressed a key limitation of traditional HTMs, such as spiro-OMeTAD, which require moisture-sensitive additives for optimal performance. Additionally, P3HT has been integrated with two-dimensional (2D) materials like graphene oxide and transition metal dichalcogenides (TMDCs) to create heterostructures that exhibit enhanced charge-transport efficiency and mechanical robustness. These hybrid systems are particularly promising for wearable electronics and biomedical devices where flexibility and biocompatibility are critical requirements.

Another area of intensive research involves the molecular modification of P3HT to tailor its electronic and optical properties. For example, fluorination of the hexyl side chain has been shown to increase the bandgap of P3HT, which is beneficial for light-harvesting applications such as photodetectors and photovoltaic cells. Conversely, alkylation with longer chains can improve film morphology and interfacial adhesion in multilayered devices. A 2022 study in Nature Electronics reported the use of block copolymerization techniques to create core-shell nanostructures with P3HT as the core and functional polymers as the shell, enabling precise control over charge-carrier dynamics. These nanostructured materials have shown superior performance in organic light-emitting diodes (OLEDs) and organic photodiodes due to their enhanced charge injection and recombination rates.

Despite its remarkable properties, P3HT faces several challenges in practical applications, including limited stability under prolonged UV exposure and thermal degradation at high operating temperatures. To address these issues, recent materials engineering efforts have focused on crosslinking P3HT with silane-based compounds or introducing conjugated side chains to improve thermal resistance. Additionally, surface functionalization with self-assembled monolayers (SAMs) has been employed to enhance interfacial interactions between P3HT and metal electrodes, leading to reduced contact resistance in OFETs. These innovative strategies are paving the way for the commercialization of P3HT-based devices in smart packaging, flexible displays, and energy-harvesting systems.

In summary, Poly(3-hexylthiophene-2,5-diyl) (CAS No. 156074-98-5) remains a cornerstone material in organic electronics due to its versatile chemistry, scalable synthesis, and compatibility with emerging technologies. Ongoing research into structure-property relationships and device optimization is expected to further expand the application scope of P3HT, solidifying its role in the next generation of sustainable and flexible electronic systems.